4-Bromo-1H-pyrrole-2-carbaldehyde
Overview
Description
4-Bromo-1H-pyrrole-2-carbaldehyde is a chemical compound with the empirical formula C5H4BrNO . It has a molecular weight of 174.00 . The compound is typically stored in a refrigerator and appears as a white to yellow or red solid .
Molecular Structure Analysis
The molecular structure of 4-Bromo-1H-pyrrole-2-carbaldehyde consists of a pyrrole ring with a bromine atom at the 4-position and a carbaldehyde group at the 2-position .Physical And Chemical Properties Analysis
4-Bromo-1H-pyrrole-2-carbaldehyde has a molecular weight of 174.00 and an empirical formula of C5H4BrNO . It appears as a white to yellow or red solid and is typically stored in a refrigerator .Scientific Research Applications
- Applications : Researchers use it to synthesize pharmaceuticals, agrochemicals, and other bioactive compounds. For instance, it can be transformed into pyrrole-based drugs or intermediates for drug discovery .
- Applications : Pyrraline, a well-known diabetes molecular marker, contains a Py-2-C skeleton. Researchers investigate its formation and implications in diabetes management .
Organic Synthesis and Intermediates
Diabetes Research
Natural Product Isolation
Future Directions
Mechanism of Action
Target of Action
It is known that pyrrole derivatives, in general, are often used in the synthesis of various organic compounds .
Mode of Action
It is known that pyrrole derivatives can undergo various chemical reactions, such as oxidation and reduction .
Biochemical Pathways
It is known that pyrrole derivatives can be involved in various chemical reactions, contributing to the synthesis of different organic compounds .
Result of Action
It is known that pyrrole derivatives can contribute to the synthesis of various organic compounds .
Action Environment
It is known that the reactions involving pyrrole derivatives can be influenced by factors such as temperature, ph, and the presence of catalysts .
properties
IUPAC Name |
4-bromo-1H-pyrrole-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrNO/c6-4-1-5(3-8)7-2-4/h1-3,7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFQYNGQAZZSGFM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC=C1Br)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30344803 | |
Record name | 4-Bromo-1H-pyrrole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30344803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1H-pyrrole-2-carbaldehyde | |
CAS RN |
931-33-9 | |
Record name | 4-Bromo-1H-pyrrole-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30344803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-1H-pyrrole-2-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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